Cas no 88963-40-0 (2(3H)-Furanone, 3-ethenyldihydro-5-methyl-, cis-)

• Product name: 2(3H)-Furanone, 3-ethenyldihydro-5-methyl-, cis-
• CAS No: 88963-40-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 617973
• PubChem ID: 165348051

2(3H)-Furanone, 3-ethenyldihydro-5-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-ethenyldihydro-5-methyl-, cis-
• DTXSID801238282
• 88963-40-0

• Inchi： InChI=1S/C7H10O2/c1-3-6-4-5(2)9-7(6)8/h3,5-6H,1,4H2,2H3/t5-,6+/m0/s1
• InChI Key： KXXBGQQGBJPBBJ-NTSWFWBYSA-N
• SMILES： CC1CC(C(=O)O1)C=C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų